Cas no 128322-48-5 (Undecanoic acid, 11-azido-, methyl ester)

• Product Name: Undecanoic acid, 11-azido-, methyl ester
• CAS No: 128322-48-5
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 3703154
• PubChem ID: 57642038
• Update Time: 2025-10-30

Undecanoic acid, 11-azido-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-azido-, methyl ester
• Methyl 11-azidoundecanoate
• 128322-48-5
• YGCWMLUTPRODGD-UHFFFAOYSA-N
• A1-44545
• F80754
• SCHEMBL13651616
• 11-azido-undecanoic acid methyl ester

• Inchi： 1S/C12H23N3O2/c1-17-12(16)10-8-6-4-2-3-5-7-9-11-14-15-13/h2-11H2,1H3
• InChI Key： YGCWMLUTPRODGD-UHFFFAOYSA-N
• SMILES： C(CCCCCCCN=[N+]=[N-])CCC(=O)OC

Computed Properties

• Exact Mass: 241.17902698Da
• Monoisotopic Mass: 241.17902698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.7Ų

Additional information on Undecanoic acid, 11-azido-, methyl ester

Undecanoic Acid, 11-Azido-, Methyl Ester (CAS No. 128322-48-5)

The compound Undecanoic Acid, 11-Azido-, Methyl Ester (CAS No. 128322-48-5) is a specialized organic compound with significant applications in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an undecanoic acid backbone with an azide group at the 11th position and a methyl ester functional group. The combination of these functional groups makes it a versatile molecule with potential for various chemical reactions and biological interactions.

Undecanoic Acid is a saturated fatty acid with an 11-carbon chain. The introduction of the azide group at the terminal position (C-11) introduces reactivity that can be exploited in click chemistry reactions, particularly in the formation of bioisosteres or as a precursor for more complex molecules. The methyl ester group enhances solubility and stability, making it suitable for use in various chemical synthesis pathways.

Recent advancements in chemical synthesis have highlighted the potential of Undecanoic Acid, 11-Azido-, Methyl Ester as a key intermediate in the development of novel therapeutic agents. For instance, researchers have explored its use in the construction of bioactive molecules through azide-mediated click reactions. These studies demonstrate its ability to facilitate the formation of stable covalent bonds under mild conditions, which is highly desirable in drug discovery processes.

In addition to its role in pharmacology, this compound has shown promise in materials science applications. The azide group's reactivity can be harnessed to create cross-linked polymers or functional surfaces with tailored properties. Recent studies have reported its use in the synthesis of stimuli-responsive materials, where the azide functionality serves as a reactive site for post-polymerization modifications.

The methyl ester derivative also plays a significant role in analytical chemistry. Its stability and solubility make it an ideal candidate for use as a reference standard or calibration material in chromatographic analyses. This has been particularly valuable in the characterization of similar compounds and the validation of analytical methods.

From a synthetic perspective, Undecanoic Acid, 11-Azido-, Methyl Ester can be prepared via several routes, including alkylation of azides or direct esterification of undecanoic acid derivatives. These methods have been optimized to ensure high yields and purity levels, making it accessible for both academic and industrial applications.

Looking forward, ongoing research into this compound is expected to uncover new applications across diverse fields. Its unique combination of functional groups positions it as a valuable tool for chemists seeking to design molecules with specific biological or material properties.